Cas no 1060814-07-4 (3-(3-phenylpiperazin-1-yl)propanoic Acid)

• Product Name: 3-(3-phenylpiperazin-1-yl)propanoic Acid
• CAS No: 1060814-07-4
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1170969
• PubChem ID: 72211530
• Update Time: 2025-04-20

3-(3-phenylpiperazin-1-yl)propanoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(3-phenylpiperazin-1-yl)propanoic Acid
• (S)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
• AB62137
• AB62134
• 1240586-83-7
• AB62130
• (R)-3-(3-PHENYLPIPERAZIN-1-YL)PROPANOIC ACID
• 1060814-07-4

• Inchi： 1S/C13H18N2O2/c16-13(17)6-8-15-9-7-14-12(10-15)11-4-2-1-3-5-11/h1-5,12,14H,6-10H2,(H,16,17)
• InChI Key： BOJSALJGIFJXQR-UHFFFAOYSA-N
• SMILES： OC(CCN1CCNC(C2C=CC=CC=2)C1)=O

Computed Properties

• Exact Mass: 234.136827821g/mol
• Monoisotopic Mass: 234.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 52.6Ų